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Compound of Interest

Compound Name: FLS-359

Cat. No.: B15585466 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This document provides a comprehensive guide to the proper disposal

procedures for FLS-359, a selective, allosteric inhibitor of sirtuin 2 (SIRT2) deacetylase activity.

In the absence of a specific Safety Data Sheet (SDS), these guidelines are based on general

best practices for hazardous chemical waste management and the known characteristics of the

compound.

Key Compound Information
A summary of the essential quantitative data for FLS-359 is presented below, offering a quick

reference for researchers.

Property Value

CAS Number 2309398-79-4

Molecular Formula C27H26N6S

Molecular Weight 466.6 g/mol

IC50 (SIRT2) 3 µM
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The following protocol outlines the recommended steps for the safe disposal of FLS-359. This

procedure is designed to minimize risk and ensure compliance with general laboratory safety

standards.

1. Personal Protective Equipment (PPE): Before handling FLS-359 waste, ensure appropriate

PPE is worn, including:

Standard laboratory coat

Safety goggles or glasses

Chemical-resistant gloves (e.g., nitrile)

2. Waste Segregation and Collection:

Solid Waste: Collect any solid FLS-359, such as unused compound or contaminated

consumables (e.g., weighing paper, pipette tips), in a designated, clearly labeled hazardous

waste container. The container should be made of a compatible material (e.g., polyethylene)

and have a secure lid.

Liquid Waste: Collect solutions containing FLS-359 in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other incompatible waste streams.

Sharps Waste: Any sharps contaminated with FLS-359, such as needles or razor blades,

must be disposed of in a designated sharps container.

3. Labeling of Waste Containers: All waste containers must be clearly labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "FLS-359"

The primary hazard(s) (if known, otherwise list as "Chemical Waste for Disposal")

The approximate concentration and quantity of the waste

The date of accumulation
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4. Storage of Waste: Store hazardous waste containers in a designated, well-ventilated satellite

accumulation area away from general laboratory traffic. Ensure that incompatible waste types

are segregated to prevent accidental reactions.

5. Requesting Disposal: Once the waste container is full or has reached the designated

accumulation time limit set by your institution, contact your Environmental Health & Safety

(EH&S) department to arrange for a chemical waste pickup. Follow your institution's specific

procedures for requesting disposal.
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Caption: FLS-359 Disposal Workflow

Disclaimer: This information is intended as a general guide. Researchers must consult their

institution's specific chemical hygiene plan and contact their Environmental Health & Safety

(EH&S) department for detailed and compliant disposal procedures. Always seek to obtain a

manufacturer-provided Safety Data Sheet (SDS) for any chemical compound for the most

accurate and comprehensive safety information.
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To cite this document: BenchChem. [Navigating the Safe Disposal of FLS-359 in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585466#fls-359-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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